molecular formula C10H10ClNO B8437245 3-(2-Chloro-4-cyanophenyl)propanol

3-(2-Chloro-4-cyanophenyl)propanol

Cat. No.: B8437245
M. Wt: 195.64 g/mol
InChI Key: YZNGLCDGCQMBNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Chloro-4-cyanophenyl)propanol is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClNO

Molecular Weight

195.64 g/mol

IUPAC Name

3-chloro-4-(3-hydroxypropyl)benzonitrile

InChI

InChI=1S/C10H10ClNO/c11-10-6-8(7-12)3-4-9(10)2-1-5-13/h3-4,6,13H,1-2,5H2

InChI Key

YZNGLCDGCQMBNE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C#N)Cl)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-(2-chloro-4-cyanophenyl)-propanoic acid (14.3 g, 0.068 mol) in 70 mL of dry THF at -18° C. was added B2H6 (72 ml, 0.068 mol) in THF. The mixture was stirred at room temperature overnight. After addition of water, the layers were separated and the aqueous phase was extracted with ether. Evaporation and distillation gave 3-(2-chloro-4-cyanophenyl)propanol as an oil: 11.0 g; bp 55°-60° C. (0.005 mm Hg). Anal. calcd for C10H10ClNO: C, 61.39; H, 5.15; N, 7.16. Found: C, 61.02; H, 5.19; N, 6.76. ##STR31##
Quantity
14.3 g
Type
reactant
Reaction Step One
[Compound]
Name
B2H6
Quantity
72 mL
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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